Cas no 135505-14-5 (methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate
• CAS No: 135505-14-5
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 5919927
• PubChem ID: 10443089
• Update Time: 2025-10-29

methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-hydroxy-4-methoxy-, methyl ester, (βR)-
• methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate
• EN300-1832323
• 135505-14-5

• Inchi： 1S/C11H14O4/c1-14-9-5-3-8(4-6-9)10(12)7-11(13)15-2/h3-6,10,12H,7H2,1-2H3/t10-/m1/s1
• InChI Key： SLSMILXGFSQOHY-SNVBAGLBSA-N
• SMILES： C1([C@H](O)CC(OC)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Melting Point: 67-68 °C(Solv: benzene (71-43-2); hexane (110-54-3))
• Boiling Point: 341.4±32.0 °C(Predicted)
• pka: 13.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate

Methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate: A Comprehensive Overview

Methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate, with the CAS number 135505-14-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and synthetic biology. The detailed exploration of this molecule not only highlights its chemical attributes but also delves into the latest research findings that underscore its importance.

The molecular structure of Methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate consists of a propanoate ester moiety linked to a (3R)-configured hydroxyl group and a 4-methoxyphenyl ring. This arrangement imparts distinct physicochemical properties, making it a versatile intermediate in organic synthesis. The presence of the hydroxyl group and the methoxy-substituted aromatic ring suggests potential interactions with biological targets, which has been a focal point in recent studies.

In recent years, the pharmaceutical industry has seen a surge in interest for chiral compounds due to their selective binding properties and improved pharmacological profiles. Methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate, being a chiral entity, fits well within this trend. Research has demonstrated that the (3R)-configuration significantly influences the compound's biological activity, making it a valuable candidate for further investigation. The compound's ability to interact with specific enzymes and receptors has been explored in various preclinical studies, revealing promising therapeutic potential.

One of the most intriguing aspects of Methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate is its role as a building block in the synthesis of more complex molecules. The ester functionality allows for further derivatization, enabling chemists to create novel compounds with tailored properties. This flexibility has been exploited in the development of new drug candidates targeting various diseases, including neurological disorders and inflammatory conditions. The compound's compatibility with modern synthetic methodologies makes it an attractive choice for medicinal chemists.

The biological activity of Methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate has been extensively studied in recent years. Research indicates that this compound exhibits inhibitory effects on certain enzymes implicated in metabolic pathways associated with inflammation and oxidative stress. These findings have prompted further investigation into its potential as an anti-inflammatory agent. Additionally, preliminary studies have suggested that the compound may have neuroprotective properties, making it a candidate for therapies aimed at neurodegenerative diseases.

The synthesis of Methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate has been optimized to ensure high yield and enantioselectivity. Advanced synthetic techniques, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve the desired stereochemical purity. These methods not only enhance the efficiency of production but also align with sustainable chemistry principles by minimizing waste and reducing environmental impact.

The pharmacokinetic profile of Methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate is another area of active research. Studies have shown that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its feasibility for clinical applications. Further investigations are ongoing to elucidate its absorption, distribution, metabolism, and excretion (ADME) properties. These insights are crucial for optimizing dosing regimens and ensuring safety in future clinical trials.

Collaborative efforts between academia and industry have accelerated the exploration of Methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate's therapeutic potential. Preclinical trials are underway to evaluate its efficacy in models of inflammation and neurodegeneration. The results from these trials are expected to provide valuable data for regulatory submissions and pave the way for human clinical studies. The growing body of evidence supporting the compound's benefits underscores its significance as a pharmaceutical lead.

The future prospects for Methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate are promising, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Innovations in drug design and delivery systems may further enhance its utility, potentially leading to novel treatments for unmet medical needs. As our understanding of biological mechanisms continues to evolve, compounds like Methyl (3R)-3-hydroxy-3-(4-methoxyphenyl)propanoate will play an increasingly important role in advancing healthcare solutions.